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Compound of Interest

Compound Name:
1,14-Dichloro-3,6,9,12-

tetraoxatetradecane

Cat. No.: B123918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaethylene glycol dichloride (CAS No. 5197-65-9), with the IUPAC name 1,14-dichloro-
3,6,9,12-tetraoxatetradecane, is a chlorinated derivative of pentaethylene glycol. Its

bifunctional nature, with two terminal chloride atoms, makes it a valuable intermediate in

various chemical syntheses, particularly in the preparation of macrocyclic compounds such as

crown ethers.[1] A thorough understanding of its physical properties is essential for its effective

use in research and development, including for reaction design, purification, and formulation.

This technical guide provides a summary of the available physical property data for

pentaethylene glycol dichloride, detailed experimental protocols for the determination of key

physical characteristics, and a visualization of a representative synthetic pathway.

Core Physical Properties
Quantitative experimental data for several key physical properties of pentaethylene glycol

dichloride, such as boiling point, melting point, and density, are not readily available in publicly

accessible literature. However, some qualitative properties have been reported.

Table 1: Summary of Physical Properties of Pentaethylene Glycol Dichloride
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Property Value Source(s)

Molecular Formula C₁₀H₂₀Cl₂O₄ [2]

Molecular Weight 275.17 g/mol [2]

Physical Form Oil [3]

Color Clear Light Yellow [3]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate.
[3]

Boiling Point Data not available [4]

Melting Point Data not available [4]

Density Data not available [4]

Experimental Protocols
For researchers requiring precise physical property data for their specific applications, the

following are detailed, generalized experimental protocols for the determination of boiling point,

density, and solubility.

Determination of Boiling Point (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample.

Materials:

Pentaethylene glycol dichloride sample

Thiele tube filled with mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube
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Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

Procedure:

Add a small amount (approximately 0.5 mL) of pentaethylene glycol dichloride to the small

test tube.

Place the capillary tube, with the open end downwards, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Clamp the Thiele tube to a retort stand and carefully insert the thermometer and test tube

assembly into the side arm of the Thiele tube, ensuring the mineral oil level is above the

sample.

Gently heat the side arm of the Thiele tube with a Bunsen burner, allowing the heat to be

distributed by convection of the mineral oil.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Record this temperature.

For accuracy, repeat the measurement at least twice and calculate the average.

Determination of Density (Pycnometer Method)
This method provides a precise measurement of the density of a liquid by determining the

mass of a known volume.
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Materials:

Pentaethylene glycol dichloride sample

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Distilled water

Acetone (for cleaning and drying)

Procedure:

Clean the pycnometer thoroughly with distilled water and then acetone, and dry it completely.

Accurately weigh the empty, dry pycnometer on the analytical balance (m₁).

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the

stopper and allow any excess water to exit through the capillary.

Place the filled pycnometer in the constant temperature water bath (e.g., at 25°C) until it

reaches thermal equilibrium.

Remove the pycnometer from the bath, carefully dry the outside, and weigh it (m₂).

Empty and dry the pycnometer again.

Fill the pycnometer with the pentaethylene glycol dichloride sample, following the same

procedure as with the distilled water.

Equilibrate the pycnometer with the sample in the constant temperature water bath.

Dry the outside of the pycnometer and weigh it (m₃).

The density of the sample (ρ_sample) can be calculated using the following formula:
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ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

where ρ_water is the known density of water at the experimental temperature.

Determination of Solubility (Shake-Flask Method)
This is a common method for determining the solubility of a substance in a particular solvent.

Materials:

Pentaethylene glycol dichloride sample

Solvent of interest (e.g., water, ethanol)

Conical flasks with stoppers

Shaking incubator or magnetic stirrer

Centrifuge

Analytical method for quantification (e.g., Gas Chromatography, High-Performance Liquid

Chromatography)

Procedure:

Add an excess amount of pentaethylene glycol dichloride to a conical flask containing a

known volume of the solvent. The excess solute should be clearly visible.

Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours).

After the equilibration period, allow the mixture to stand undisturbed at the same constant

temperature to allow the undissolved solute to settle.

Carefully take an aliquot of the supernatant liquid, ensuring no solid particles are transferred.

Centrifugation may be necessary to separate any suspended particles.

Dilute the aliquot with a known volume of the solvent.
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Analyze the concentration of pentaethylene glycol dichloride in the diluted solution using a

suitable and validated analytical method.

Calculate the solubility from the measured concentration and the dilution factor.

Synthetic Pathway Visualization
Pentaethylene glycol dichloride is a key precursor in the synthesis of crown ethers, a class of

macrocyclic polyethers known for their ability to selectively bind metal cations. The following

diagram illustrates the generalized Williamson ether synthesis of a crown ether using

pentaethylene glycol dichloride and a diol.

Reactants

Reaction Conditions

Products

Pentaethylene Glycol Dichloride
(Cl-(CH₂CH₂O)₄-CH₂CH₂-Cl)

Crown Ether

+ Diol

Diol
(HO-R-OH)

Base
(e.g., NaH, K₂CO₃)

Solvent
(e.g., THF, Acetonitrile)

Salt
(e.g., NaCl, KCl)

+ Byproduct

Click to download full resolution via product page

Caption: Williamson ether synthesis of a crown ether.
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This technical guide serves as a foundational resource for professionals working with

pentaethylene glycol dichloride. While comprehensive experimental data on its physical

properties remains limited, the provided protocols offer a clear path for their determination. The

visualized synthetic pathway highlights a key application of this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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